Cas no 100756-77-2 (1,2-Benzenedicarbonitrile, 3,6-dihydroxy-4-methyl-)
100756-77-2 structure
Product Name:1,2-Benzenedicarbonitrile, 3,6-dihydroxy-4-methyl-
CAS No:100756-77-2
MF:C9H6N2O2
MW:174.156141757965
CID:1126219
PubChem ID:13720334
Update Time:2025-04-20
1,2-Benzenedicarbonitrile, 3,6-dihydroxy-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenedicarbonitrile, 3,6-dihydroxy-4-methyl-
- 3,6-dihydroxy-4-methylbenzene-1,2-dicarbonitrile
- AKOS022638819
- SCHEMBL23484201
- 100756-77-2
- 3,6-Dihydroxy-4-methylphthalonitrile
- DTXSID80547584
-
- Inchi: 1S/C9H6N2O2/c1-5-2-8(12)6(3-10)7(4-11)9(5)13/h2,12-13H,1H3
- InChI Key: OFPCKWNMAHPPFV-UHFFFAOYSA-N
- SMILES: OC1C(C#N)=C(C#N)C(=CC=1C)O
Computed Properties
- Exact Mass: 174.04298
- Monoisotopic Mass: 174.042927438g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 88Ų
Experimental Properties
- PSA: 88.04
1,2-Benzenedicarbonitrile, 3,6-dihydroxy-4-methyl- Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
100756-77-2 (1,2-Benzenedicarbonitrile, 3,6-dihydroxy-4-methyl-) Related Products
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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